Cas no 75519-19-6 (Tribromoacetonitrile)

• Product Name: Tribromoacetonitrile
• CAS No: 75519-19-6
• MF: C₂Br₃N
• MW: 277.740097999573
• CID: 575155
• PubChem ID: 3852893
• Update Time: 2025-10-30

Tribromoacetonitrile Chemical and Physical Properties

Names and Identifiers

• Acetonitrile,2,2,2-tribromo-
• 2,2,2-tribromoacetonitrile
• Tribromoacetonitrile
• Acetonitrile,2,2,2-tribromo
• Acetonitrile,tribromo
• Tribromacetonitril
• NS00126257
• AKOS030254664
• FT-0675420
• 75519-19-6
• DTXSID1021669
• CS-0128470
• HY-133644
• Acetonitrile, tribromo-
• SCHEMBL5606066
• DB-344431
• Acetonitrile, 2,2,2-tribromo-; Acetonitrile, tribromo- (9CI); 2,2,2-Tribromoacetonitrile; Tribromoacetonitrile
• DTXCID701669

• Inchi： 1S/C2Br3N/c3-2(4,5)1-6
• InChI Key： WDNIHYDTZZOFLR-UHFFFAOYSA-N
• SMILES： BrC(C#N)(Br)Br

Computed Properties

• Exact Mass: 274.75800
• Monoisotopic Mass: 274.758
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 82.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.3
• Topological Polar Surface Area: 23.8A^2

Experimental Properties

• Density: 2.938
• Boiling Point: 129.8°C at 760 mmHg
• Flash Point: 32.3°C
• Refractive Index: 1.647
• PSA: 23.79000
• LogP: 2.34848

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Nitriles
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Organic cyanides Nitriles

Additional information on Tribromoacetonitrile

Recent Advances in the Study of Tribromoacetonitrile (CAS: 75519-19-6): Applications and Implications in Chemical Biology and Medicine

Tribromoacetonitrile (CAS: 75519-19-6) is a halogenated organic compound that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its three bromine atoms attached to an acetonitrile framework, exhibits unique chemical properties that make it a valuable intermediate in synthetic chemistry and a subject of interest in toxicological and environmental studies. Recent studies have explored its role in the formation of disinfection byproducts (DBPs) in water treatment processes, as well as its potential as a building block for more complex bioactive molecules.

One of the key areas of research involving Tribromoacetonitrile is its behavior under various environmental conditions. A 2023 study published in the Journal of Environmental Science and Technology investigated the degradation pathways of Tribromoacetonitrile in aqueous solutions, revealing that it undergoes rapid hydrolysis under alkaline conditions to form cyanogen bromide and other reactive intermediates. This finding has important implications for water treatment strategies, as Tribromoacetonitrile is known to be a precursor to toxic DBPs such as brominated trihalomethanes. The study also highlighted the need for advanced analytical methods to monitor its presence in drinking water supplies.

In the realm of synthetic chemistry, Tribromoacetonitrile has been utilized as a versatile reagent for the construction of heterocyclic compounds. A recent publication in Organic Letters demonstrated its use in a novel one-pot synthesis of 2-aminothiazoles, which are important scaffolds in drug discovery. The researchers reported that Tribromoacetonitrile acts as both a brominating agent and a source of the nitrile group, enabling efficient and atom-economical transformations. This methodology could streamline the production of bioactive molecules targeting various diseases, including infectious and inflammatory conditions.

From a toxicological perspective, studies on Tribromoacetonitrile have raised concerns about its potential health effects. Research conducted in 2022 by the National Institute of Environmental Health Sciences (NIEHS) revealed that chronic exposure to low levels of Tribromoacetonitrile may disrupt cellular redox balance and induce oxidative stress in mammalian cells. These findings underscore the importance of understanding the molecular mechanisms underlying its toxicity, particularly for individuals with occupational exposure or those living in areas with contaminated water sources.

Looking ahead, the scientific community is exploring innovative approaches to mitigate the risks associated with Tribromoacetonitrile while harnessing its synthetic utility. Recent advances in green chemistry have led to the development of catalytic systems that minimize the formation of hazardous byproducts during its use in organic synthesis. Additionally, computational modeling studies are providing insights into its reactivity patterns, enabling more precise control over its applications. As research continues to unfold, Tribromoacetonitrile remains a compound of significant interest at the intersection of chemistry, biology, and environmental science.